Cas no 106896-61-1 (methyl 3-acetyl-1H-indole-6-carboxylate)

• Product Name: methyl 3-acetyl-1H-indole-6-carboxylate
• CAS No: 106896-61-1
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD16631783
• CID: 3581475
• PubChem ID: 13574130
• Update Time: 2025-05-19

methyl 3-acetyl-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-carboxylic acid, 3-acetyl-, methyl ester
• Methyl 3-acetyl-1H-indole-6-carboxylate
• SCHEMBL2493105
• methyl3-acetyl-1H-indole-6-carboxylate
• 3-acetyl-1H-indole-6-carboxylic acid methyl ester
• SOWMOAHQIUXOTC-UHFFFAOYSA-N
• 106896-61-1
• DB-125154
• EN300-237355
• Methyl 3-acetylindole-6-carboxylate
• F2158-0219
• AKOS005207991
• methyl 3-acetyl-1H-indole-6-carboxylate

• MDL： MFCD16631783
• Inchi： 1S/C12H11NO3/c1-7(14)10-6-13-11-5-8(12(15)16-2)3-4-9(10)11/h3-6,13H,1-2H3
• InChI Key： SOWMOAHQIUXOTC-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(OC)=O)=C2)C(C(C)=O)=C1

Computed Properties

• Exact Mass: 217.07389321Da
• Monoisotopic Mass: 217.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 401.7±25.0 °C at 760 mmHg
• Flash Point: 196.7±23.2 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

methyl 3-acetyl-1H-indole-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on methyl 3-acetyl-1H-indole-6-carboxylate

Methyl 3-acetyl-1H-indole-6-carboxylate (CAS No. 106896-61-1): A Comprehensive Overview in Modern Chemical Biology

Methyl 3-acetyl-1H-indole-6-carboxylate (CAS No. 106896-61-1) is a significant compound in the realm of chemical biology, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic derivative, characterized by its acetylated indole core, serves as a versatile scaffold for various pharmacological applications. Its molecular structure, featuring both aromatic and aliphatic functional groups, makes it an attractive candidate for further exploration in drug discovery and molecular synthesis.

The compound's chemical properties are deeply rooted in its indole backbone, which is a well-documented motif in medicinal chemistry. The presence of an acetyl group at the 3-position and a carboxylate ester at the 6-position introduces specific reactivity patterns that are exploited in synthetic chemistry. These functional groups not only influence the compound's solubility and stability but also play a crucial role in its interactions with biological targets. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of such compounds with remarkable accuracy, facilitating the design of more effective derivatives.

In the context of modern drug development, Methyl 3-acetyl-1H-indole-6-carboxylate has been investigated for its potential in modulating various biological pathways. The indole moiety is particularly noteworthy, as it is a common structural element found in numerous bioactive natural products and synthetic drugs. For instance, indole derivatives have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The acetyl group at the 3-position further enhances the compound's versatility by allowing for additional modifications through acylation or amidation reactions, which can fine-tune its biological activity.

Recent studies have highlighted the role of this compound in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules that exhibit inhibitory effects on key enzymes involved in disease pathways. For example, derivatives of Methyl 3-acetyl-1H-indole-6-carboxylate have been explored as potential inhibitors of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management. These findings underscore the compound's significance as a lead structure in medicinal chemistry.

The synthesis of Methyl 3-acetyl-1H-indole-6-carboxylate presents an interesting challenge due to its complex architecture. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent innovations in synthetic methodologies have streamlined these processes, making it more feasible to produce this compound on a larger scale. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been particularly useful in constructing the indole core with minimal side reactions.

The pharmacological profile of Methyl 3-acetyl-1H-indole-6-carboxylate has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits moderate potency against several biological targets, including certain kinases and transcription factors. Its ability to interact with these targets is attributed to its unique steric and electronic properties, which are modulated by the acetyl and ester groups. Further investigation into its mechanism of action could provide valuable insights into its therapeutic potential.

The safety profile of this compound is another critical aspect that has been evaluated through rigorous toxicological studies. Preliminary results indicate that Methyl 3-acetyl-1H-indole-6-carboxylate is well-tolerated at moderate doses, although long-term studies are necessary to fully assess its chronic toxicity. These safety assessments are essential for advancing this compound into clinical trials and ensuring its suitability for therapeutic use.

The future directions for research on Methyl 3-acetyl-1H-indole-6-carboxylate are promising and multifaceted. One area of focus is the development of more potent derivatives through structure-activity relationship (SAR) studies. By systematically modifying different functional groups within the molecule, researchers aim to identify analogs with enhanced biological activity and improved pharmacokinetic properties. Additionally, computational modeling techniques are being employed to predict new derivatives that may exhibit novel modes of action.

Another exciting avenue is the exploration of this compound's role in drug delivery systems. Its structural features make it an excellent candidate for incorporation into nanocarriers or prodrugs designed to enhance bioavailability or target specificity. Such advancements could significantly improve the efficacy of treatments based on indole derivatives.

In conclusion, methyl 3-acetyl-1H-indole-6-carboxylate (CAS No. 106896-61-1) represents a fascinating compound with broad applications in chemical biology and drug development. Its unique structural features, coupled with recent advancements in synthetic and computational chemistry, position it as a valuable asset for future therapeutic interventions. As research continues to uncover new insights into its pharmacological properties, this compound is poised to make significant contributions to modern medicine.